Cas no 76362-12-4 ((4-Methoxyphenyl)(piperidin-4-yl)methanone)
(4-Methoxyphenyl)(piperidin-4-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (4-Methoxyphenyl)(piperidin-4-yl)methanone
- (4-methoxyphenyl)-piperidin-4-ylmethanone
- 4-(4-Methoxybenzoyl)-piperidine
- Methanone,(4-methoxyphenyl)-4-piperidinyl-
- 4-(4-methoxybenzoyl)piperidine
- (4-Methoxy-phenyl)-piperidin-4-yl-methanone
- Maybridge1_007834
- Oprea1_599934
- ZYKYHSIACDLOCE-UHFFFAOYSA-N
- SEW 03999
- 1889AC
- RP27196
- NE62858
- AB07426
- J-501421
- FT-0714751
- Methanone, (4-methoxyphenyl)-4-piperidinyl-
- W17207
- SCHEMBL230405
- MFCD00835819
- EN300-26192
- 76362-12-4
- AKOS000199469
- 4-methoxy-phenyl-piperidin-4-yl-methanone
- Z221421630
- DTXSID70372382
- CS-M2912
- WKP
- CS-13519
- AM20120467
- A24552
- AE-641/09368024
- (4-methoxyphenyl)(4-piperidinyl)methanone
-
- MDL: MFCD00835819
- Inchi: 1S/C13H17NO2/c1-16-12-4-2-10(3-5-12)13(15)11-6-8-14-9-7-11/h2-5,11,14H,6-9H2,1H3
- InChI Key: ZYKYHSIACDLOCE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)OC)C1CCNCC1
Computed Properties
- Exact Mass: 219.12600
- Monoisotopic Mass: 219.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
- XLogP3: 1.6
Experimental Properties
- Density: 1.077
- Boiling Point: 371.3 °C at 760 mmHg
- Flash Point: 178.3 °C
- PSA: 38.33000
- LogP: 2.20630
(4-Methoxyphenyl)(piperidin-4-yl)methanone Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(4-Methoxyphenyl)(piperidin-4-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129003529-1g |
(4-Methoxyphenyl)(piperidin-4-yl)methanone |
76362-12-4 | 95% | 1g |
$311.04 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M186478-1g |
(4-Methoxyphenyl)(piperidin-4-yl)methanone |
76362-12-4 | 95% | 1g |
¥3465.90 | 2023-09-01 | |
| Chemenu | CM129378-1g |
(4-methoxyphenyl)(piperidin-4-yl)methanone |
76362-12-4 | 95% | 1g |
$333 | 2021-08-05 | |
| TRC | M228910-10mg |
(4-methoxyphenyl)(piperidin-4-yl)methanone |
76362-12-4 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M228910-50mg |
(4-methoxyphenyl)(piperidin-4-yl)methanone |
76362-12-4 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M228910-100mg |
(4-methoxyphenyl)(piperidin-4-yl)methanone |
76362-12-4 | 100mg |
$ 95.00 | 2022-06-04 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0115-1g |
4-(4-Methoxybenzoyl)-piperidine |
76362-12-4 | 98% | 1g |
330.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0115-5g |
4-(4-Methoxybenzoyl)-piperidine |
76362-12-4 | 98% | 5g |
1017.65CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0115-25g |
4-(4-Methoxybenzoyl)-piperidine |
76362-12-4 | 98% | 25g |
3307.37CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0115-100g |
4-(4-Methoxybenzoyl)-piperidine |
76362-12-4 | 98% | 100g |
10854.94CNY | 2021-05-08 |
(4-Methoxyphenyl)(piperidin-4-yl)methanone Suppliers
(4-Methoxyphenyl)(piperidin-4-yl)methanone Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on (4-Methoxyphenyl)(piperidin-4-yl)methanone
Comprehensive Overview of (4-Methoxyphenyl)(piperidin-4-yl)methanone (CAS No. 76362-12-4): Properties, Applications, and Industry Insights
(4-Methoxyphenyl)(piperidin-4-yl)methanone, identified by its CAS number 76362-12-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ketone derivative features a piperidine ring linked to a 4-methoxyphenyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structural attributes contribute to its relevance in drug discovery, particularly in targeting neurological and metabolic disorders—a trending focus in modern therapeutics.
The compound's molecular framework combines aromatic and aliphatic characteristics, enhancing its solubility and reactivity. Researchers frequently explore its potential as a precursor for central nervous system (CNS) drugs, aligning with current industry demands for novel neuroprotective agents. Recent studies highlight its role in modulating receptor activity, a hot topic in AI-driven drug design platforms, where computational models predict its interactions with proteins like G-protein-coupled receptors (GPCRs).
In synthetic chemistry, 76362-12-4 serves as a building block for heterocyclic compounds, a class of molecules dominating patent filings in 2023–2024. Its methoxy and piperidine moieties enable diverse functionalization, addressing queries like "how to modify ketones for improved bioavailability"—a frequently searched term among chemists. This adaptability positions it as a candidate for green chemistry applications, another trending topic as industries prioritize sustainable synthesis.
Analytical characterization of (4-Methoxyphenyl)(piperidin-4-yl)methanone typically involves NMR spectroscopy and mass spectrometry, techniques widely discussed in online forums. Its stability under physiological conditions makes it suitable for in vitro assays, a key concern for researchers optimizing drug candidates. Notably, its logP value (a measure of lipophilicity) aligns with trends favoring compounds that balance membrane permeability and solubility—critical for oral drug development.
Beyond pharmaceuticals, this compound intersects with material science, where its aromatic system contributes to organic semiconductors. Searches for "piperidine-based electronic materials" have surged, reflecting cross-disciplinary interest. However, handling requires standard organic lab protocols, as its crystalline form may pose dust hazards—a minor consideration compared to its broad utility.
In conclusion, CAS 76362-12-4 exemplifies innovation at the chemistry-biology interface. Its dual applicability in medicinal chemistry and advanced materials responds to contemporary scientific challenges, making it a recurring subject in both academic publications and SEO-optimized industry content. Future research may explore its catalytic applications or polypharmacology, further expanding its commercial and scientific footprint.
76362-12-4 ((4-Methoxyphenyl)(piperidin-4-yl)methanone) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)